Cas no 1702234-79-4 (3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol
• CAS No: 1702234-79-4
• MF: C₇H₁₄F₃NO₃
• MW: 217.186172962189
• CID: 6101691
• PubChem ID: 105643669
• Update Time: 2025-11-01

3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol
• 2-Propanol, 3-[(2,2-dimethoxyethyl)amino]-1,1,1-trifluoro-
• 3-[(2,2-dimethoxyethyl)amino]-1,1,1-trifluoropropan-2-ol
• 1702234-79-4
• F6545-6001
• AKOS040823525

• Inchi： 1S/C7H14F3NO3/c1-13-6(14-2)4-11-3-5(12)7(8,9)10/h5-6,11-12H,3-4H2,1-2H3
• InChI Key： FQEHQEHFIUXJIH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNCC(OC)OC

Computed Properties

• Exact Mass: 217.09257779g/mol
• Monoisotopic Mass: 217.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 252.1±40.0 °C(Predicted)
• pka: 12.07±0.20(Predicted)

Additional information on 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 1702234-79-4)

3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 1702234-79-4) is a fluorinated alcohol derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a trifluoromethyl group and a tertiary amine functionality, presents a versatile scaffold for the development of novel bioactive molecules. The presence of both dimethoxyethyl and trifluoropropyl moieties enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied due to their profound influence on pharmacokinetic and pharmacodynamic properties. The compound in question leverages this moiety to potentially enhance the efficacy of therapeutic agents.

Moreover, the amine functionality in 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol opens up possibilities for further derivatization through reactions such as condensation, acylation, or alkylation. This flexibility is particularly useful in the synthesis of peptidomimetics and small-molecule inhibitors. The dimethoxyethyl side chain contributes to the overall solubility profile of the compound, facilitating its use in aqueous-based formulations or in systems requiring good water compatibility.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that trifluoromethyl-substituted molecules often exhibit enhanced binding interactions with target proteins compared to their non-fluorinated counterparts. This phenomenon has been attributed to the electron-withdrawing nature of the trifluoromethyl group and its ability to stabilize charged intermediates during metabolic processes.

The synthetic utility of 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol extends beyond its role as an intermediate in drug development. It serves as a building block for more complex molecules with potential applications in agrochemicals and specialty chemicals. The compound's structural motif allows for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications.

In the realm of bioorganic chemistry, this compound exemplifies the synergy between fluorine chemistry and amine-based scaffolds. The combination of these elements has led to the discovery of several lead compounds with promising biological activity. For example, derivatives of this structure have been explored as potential kinase inhibitors and antiviral agents. The ability to fine-tune electronic and steric properties through structural modifications makes it an attractive candidate for high-throughput screening campaigns.

The pharmacokinetic profile of 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol is another area of interest. Fluorinated alcohols have been reported to exhibit favorable pharmacokinetic properties due to their resistance to metabolic degradation. This stability is crucial for ensuring prolonged half-life and sustained therapeutic effects. Additionally, the compound's solubility characteristics make it suitable for oral administration or dermal delivery systems.

From a green chemistry perspective, the synthesis of this compound can be optimized to minimize waste and hazardous byproducts. Recent methodologies have focused on catalytic approaches that enhance selectivity and yield while reducing environmental impact. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

The future directions for research involving 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol are multifaceted. Exploration into its role as a chiral auxiliary or ligand in asymmetric synthesis could open new avenues in catalysis. Furthermore, computational studies using molecular modeling techniques may provide insights into its interactions with biological targets at an atomic level.

In conclusion, 3-(2,2-dimethoxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 1702234-79-4) represents a significant advancement in fluorinated alcohol chemistry with broad applications in pharmaceuticals and synthetic biology. Its unique structural features make it a valuable asset for researchers seeking innovative solutions in drug discovery and molecular engineering.